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Compound of Interest

Compound Name: Prodigiosin

Cat. No.: B15542268

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data and analysis of

Prodigiosin, a tripyrrole red pigment with significant therapeutic potential. This document

summarizes key quantitative data, details experimental protocols for spectroscopic analysis,

and visualizes associated signaling pathways to support further research and development.

Spectroscopic Data of Prodigiosin
The following tables summarize the key spectroscopic data for Prodigiosin, providing a

reference for its identification and characterization.

Table 1: UV-Visible Spectroscopy Data
Solvent/Condition λmax (nm) Reference(s)

Methanol 530 - 536 [1][2]

Acidic (Ethanol/Methanol) 535 - 540 [3][4][5]

Alkaline (Ethanol/Methanol) 462 - 470 [4][6]
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Table 2: Mass Spectrometry Data
Ionization Method

Mass-to-Charge
Ratio (m/z)

Interpretation Reference(s)

GC/MS 323 [M]+ [1][4]

ESI-MS 324.2, 324.3 [M+H]+ [2][6]

ESI-MS/MS

Fragments
309.2, 294.2, 266.1

Loss of CH3, C2H5,

and further

fragmentation

[2]

Table 3: ¹H NMR Spectroscopy Data (400 MHz, CDCl₃)
Chemical Shift (δ)
ppm

Multiplicity Assignment Reference(s)

0.86 t CH₃ (pentyl) [7]

1.21-1.31 m (CH₂)₃ (pentyl) [7]

2.01 s CH₃ (on pyrrole ring) [7]

2.32 t
CH₂ (attached to

pyrrole)
[7]

3.67 s OCH₃ [7]

5.34 s =CH (bridge) [7]

6.34-7.105 m Ar-H [7]

Table 4: ¹³C NMR Spectroscopy Data (101 MHz, CDCl₃)
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Chemical Shift (δ) ppm Carbon Type Reference(s)

14.1 CH₃ [8]

22.6 CH₂ [8]

25.4 CH₂ [8]

31.4 CH₂ [8]

31.8 CH₂ [8]

58.7 OCH₃ [8]

95.0 - 170.0
sp² carbons (aromatic and

olefinic)
[7][8]

Table 5: Infrared (IR) Spectroscopy Data
Wavenumber (cm⁻¹)

Functional Group
Assignment

Reference(s)

3600-3300 (broad) N-H stretch [9]

2955 Aromatic C-H stretch [4]

2916, 2852
Asymmetrical and symmetrical

stretching of methylene groups
[9]

1652 N-H bend [9]

1634
C=O stretch (aldehyde) or N-H

primary amines or pyrrole ring
[4]

1548, 1463 N-H bend (secondary amines) [4]

1445 Methyl groups [9]

1378-1379 C-O group [4][9]

1293, 718 C=C double bond [9]

1048 C-N stretch [4]
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Experimental Protocols
Detailed methodologies for the spectroscopic analysis of Prodigiosin are outlined below.

These protocols are synthesized from various cited research articles.

Prodigiosin Extraction and Purification
A common procedure for the extraction and purification of Prodigiosin from bacterial cultures

(e.g., Serratia marcescens) involves the following steps:

Cell Harvesting: Bacterial cultures are centrifuged to pellet the cells containing the

intracellular pigment.

Solvent Extraction: The cell pellet is resuspended in an organic solvent such as methanol or

ethanol and vortexed vigorously.[10] The mixture is then centrifuged to separate the pigment-

containing supernatant from the cell debris.

Purification: The crude extract can be further purified using chromatographic techniques.

Thin-Layer Chromatography (TLC): The extract is spotted on a silica gel plate and

developed using a solvent system such as chloroform:methanol (9:1, v/v).[2] The red-

pigmented band corresponding to Prodigiosin is then scraped and eluted.

Column Chromatography: For larger scale purification, the extract is loaded onto a silica

gel column and eluted with an appropriate solvent system.[2]

UV-Visible Spectroscopy
Sample Preparation: A purified sample of Prodigiosin is dissolved in a suitable solvent (e.g.,

methanol, ethanol).

Instrumentation: A UV-Vis spectrophotometer is used.

Blanking: The spectrophotometer is blanked using the same solvent in which the sample is

dissolved.

Data Acquisition: The absorbance spectrum is recorded over a wavelength range, typically

from 200 to 800 nm.[5] The wavelength of maximum absorbance (λmax) is then determined.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: A dried, purified sample of Prodigiosin (typically 1-5 mg) is dissolved in

a deuterated solvent (e.g., CDCl₃) in an NMR tube.[1][6]

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

Data Acquisition: Both ¹H and ¹³C NMR spectra are acquired. Standard pulse programs are

used. For ¹H NMR, parameters such as the number of scans, relaxation delay, and spectral

width are optimized. For ¹³C NMR, a proton-decoupled spectrum is typically acquired.

Mass Spectrometry (MS)
Sample Introduction: The purified Prodigiosin sample, dissolved in a suitable solvent like

methanol, is introduced into the mass spectrometer.[2][11] Common techniques include Gas

Chromatography-Mass Spectrometry (GC-MS) or liquid injection for Electrospray Ionization

(ESI-MS).

Instrumentation: A mass spectrometer (e.g., quadrupole, time-of-flight) is used.

Ionization: An appropriate ionization method is selected. ESI is a soft ionization technique

suitable for determining the molecular ion, while GC-MS often involves electron impact (EI)

ionization, which can lead to fragmentation.

Data Acquisition: The mass spectrum is recorded, showing the mass-to-charge ratio (m/z) of

the parent ion and any fragment ions. For tandem MS (MS/MS), the parent ion is isolated

and fragmented to provide further structural information.[2]

Infrared (IR) Spectroscopy
Sample Preparation: A small amount of the purified, dried Prodigiosin is mixed with KBr

powder and pressed into a pellet.[6] Alternatively, a thin film can be cast onto a salt plate.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used.

Data Acquisition: The IR spectrum is recorded, typically in the range of 4000-400 cm⁻¹.[2]

The resulting spectrum shows absorption bands corresponding to the various functional

groups present in the molecule.
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Signaling Pathways and Mechanisms of Action
Prodigiosin exerts its biological effects, particularly its anticancer activity, through the

modulation of several key signaling pathways. The following diagrams illustrate these

mechanisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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